Cas no 79896-35-8 (rac-trans-3-Dechloro Sertraline Hydrochloride)

rac-trans-3-Dechloro Sertraline Hydrochloride structure
79896-35-8 structure
Product Name:rac-trans-3-Dechloro Sertraline Hydrochloride
CAS No:79896-35-8
MF:C17H19Cl2N
MW:308.25
CID:5089149
PubChem ID:70487342
Update Time:2024-10-27

rac-trans-3-Dechloro Sertraline Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-​Naphthalenamine, 4-​(4-​chlorophenyl)​-​1,​2,​3,​4-​tetrahydro-​N-​methyl-​, hydrochloride, (1R-​trans)​-
    • rac-trans-3-Dechloro Sertraline Hydrochloride
    • SCHEMBL10989815
    • trans-4-(4-Chlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
    • rac-trans-3-DechloroSertralineHydrochloride
    • 79896-35-8
    • Inchi: 1S/C17H18ClN.ClH/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17;/h2-9,14,17,19H,10-11H2,1H3;1H/t14-,17+;/m0./s1
    • InChI Key: QTILPEMKUQBCMU-SQQLFYIASA-N
    • SMILES: C1[C@@H](NC)C2=CC=CC=C2[C@H](C2=CC=C(C=C2)Cl)C1.Cl

Computed Properties

  • Exact Mass: 307.0894550g/mol
  • Monoisotopic Mass: 307.0894550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

rac-trans-3-Dechloro Sertraline Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D226665-25mg
rac-trans-3-Dechloro Sertraline Hydrochloride
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$ 178.00 2023-09-08
TRC
D226665-100mg
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$ 781.00 2023-09-08
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SHENG KE LU SI SHENG WU JI SHU
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rac-trans-3-Dechloro sertraline hydrochloride,
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